(3-bromophenyl)(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone

• Molecular Formula: C19H17BrN2O2
• Molecular Weight: 385.3 g/mol
• IUPAC Name: (3-bromophenyl)-(8-methoxy-1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)methanone
• InChI: InChI=1S/C19H17BrN2O2/c1-24-14-5-6-17-15(10-14)16-11-22(8-7-18(16)21-17)19(23)12-3-2-4-13(20)9-12/h2-6,9-10,21H,7-8,11H2,1H3
• InChI Key: SZXPZPMYAIKLCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=C2CN(CC3)C(=O)C4=CC(=CC=C4)Br

Description

This compound features a pyrido[4,3-b]indole core substituted with a methoxy group at position 8 and a 3-bromophenyl moiety linked via a methanone bridge. Its molecular formula is C₁₇H₁₆BrN₂O₃, with a calculated molecular weight of 375.03 g/mol and an observed mass of 375.1 (M+H)⁺ .

Preparation Methods

The synthesis of (3-bromophenyl)(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the indole core: The indole core can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone in the presence of an acid catalyst.

Introduction of the bromophenyl group: The bromophenyl group can be introduced through a substitution reaction, where a suitable brominated reagent reacts with the indole core.

Methoxylation: The methoxy group can be introduced via methylation reactions using reagents such as dimethyl sulfate or methyl iodide.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of scalable reaction conditions and catalysts.

Chemical Reactions Analysis

(3-bromophenyl)(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, forming substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

(3-bromophenyl)(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, such as antiviral, anticancer, and antimicrobial properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a lead compound in drug discovery.

Industry: It may be used in the development of new materials and as a precursor in the synthesis of industrial chemicals.

Mechanism of Action

The mechanism of action of (3-bromophenyl)(8-methoxy-1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs, their substituents, and physicochemical properties:

Compound Name	Core Structure	Substituents/R-Groups	Molecular Formula	Molecular Weight (g/mol)	Key Data/Activity
Target Compound	Pyrido[4,3-b]indole	8-OCH₃, 3-BrPh	C₁₇H₁₆BrN₂O₃	375.03	HRMS: 375.0335 (found) ; UPLC-MS: tR = 2.07 min
(6-(Dimethylamino)-1H-indol-2-yl)-(8-methoxy-pyrido[4,3-b]indol-2-yl)methanone	Pyrido[4,3-b]indole	8-OCH₃, 6-(N(CH₃)₂)-indole	C₂₃H₂₃N₃O₂	373.18	White solid; 34% yield via HPLC-MS purification
(8-(Trifluoromethoxy)-pyrido[4,3-b]indol-2-yl)-(5-CF₃-pyrazol-3-yl)methanone	Pyrido[4,3-b]indole	8-OCF₃, 5-CF₃-pyrazole	C₁₇H₁₁F₆N₃O₂	403.09	88% yield via silica gel chromatography; MS: m/z 381.3 (M+H)⁺
(6-Fluoro-3,9-dimethyl-pyrido[4,3-b]indol-2-yl)-(5-CF₃-pyrazol-3-yl)methanone	Pyrido[4,3-b]indole	6-F, 3,9-CH₃, 5-CF₃-pyrazole	C₁₈H₁₇F₄N₄O	381.13	HRMS: 381.1333 (found); tR = 2.58 min
(4-Bromophenyl)-(3-amino-1-tosyl-indol-2-yl)methanone	Indole	4-BrPh, 3-NH₂, 1-SO₂C₆H₄CH₃	C₂₂H₁₈BrN₃O₃S	500.32	IR: 3250 cm⁻¹ (NH); NMR: δ 7.73–8.18 (ArH)

Structural and Functional Group Analysis

• Halogenated Aromatic Groups : The 3-bromophenyl group in the target compound contrasts with the 4-bromophenyl in ’s indole derivative. Positional isomerism may affect steric hindrance and π-π stacking .
• Electron-Withdrawing Groups : The trifluoromethoxy (OCF₃) and trifluoromethyl (CF₃) groups in compound 22 enhance metabolic stability and electronegativity compared to the target’s methoxy group .
• Amino vs.

Spectroscopic and Mass Spectrometry Data

• HRMS Accuracy : The target compound shows a mass accuracy of −0.9 ppm (calc. 375.0344 vs. found 375.0335) , comparable to compound 34’s −1.3 ppm deviation .
• Chromatographic Behavior : The target’s UPLC-MS retention time (2.07 min) is shorter than compound 34’s (2.58 min), reflecting differences in hydrophobicity .